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Compound of Interest

Compound Name: 6''-O-acetylisovitexin

Cat. No.: B12385018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6''-O-acetylisovitexin is a naturally occurring flavone glycoside, a class of compounds

renowned for their diverse biological activities. This technical guide provides a comprehensive

overview of the chemical structure, properties, and current state of knowledge regarding this

specific phytochemical. It is intended to serve as a foundational resource for researchers in

natural product chemistry, pharmacology, and drug discovery. This document synthesizes

available data on its chemical identity and provides a speculative framework for its

experimental investigation where concrete data is not publicly available.

Chemical Structure and Properties
6''-O-acetylisovitexin is an acetylated derivative of isovitexin, which is itself the 6-C-glucoside

of the flavone apigenin. The acetylation occurs at the 6''-position of the glucose moiety.

Chemical Identity
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Parameter Value Source

Molecular Formula C₂₃H₂₂O₁₁ PubChem

Molecular Weight 474.41 g/mol MedChemExpress[1]

CAS Number 1223097-20-8 TargetMol[2]
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Physicochemical Properties (Predicted)
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Property Value Source

XLogP3 -0.8 PubChem

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
11 PubChem

Rotatable Bond Count 6 PubChem

Exact Mass 474.11621217 PubChem

Monoisotopic Mass 474.11621217 PubChem

Topological Polar Surface Area 195 Å² PubChem

Heavy Atom Count 34 PubChem

Natural Occurrence and Isolation
6''-O-acetylisovitexin has been identified as a constituent of several plant species, including

Lespedeza juncea and Vitex negundo.[4] The isolation of this compound from the aerial parts

of Lespedeza juncea has been reported, where its structure was elucidated using various

spectral data.[5]

Hypothetical Experimental Workflow for Isolation
While a detailed experimental protocol for the isolation of 6''-O-acetylisovitexin is not readily

available in the public domain, a general workflow can be postulated based on standard

phytochemical extraction and purification techniques for flavonoid glycosides.
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A potential workflow for the isolation and purification of 6''-O-acetylisovitexin.
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Spectroscopic Data
The structural elucidation of 6''-O-acetylisovitexin relies on spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

¹H-NMR Data (in CD₃OD, Reference: TMS)

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3 6.60 s -

H-8 6.48 s -

H-2', 6' 7.85 d 8.8

H-3', 5' 6.89 d 8.8

H-1'' 4.80 d 9.9

H-2'' 4.15 m -

H-3'' 3.45 m -

H-4'' 3.40 m -

H-5'' 3.55 m -

H-6a'' 4.38 dd 12.1, 2.2

H-6b'' 4.18 dd 12.1, 5.5

CH₃ (acetyl) 2.05 s -

Note: The presented ¹H-NMR data is based on reported values for 6''-O-acetylisovitexin
isolated from Lespedeza juncea. Actual values may vary slightly depending on the solvent and

experimental conditions.

Biological Activity and Mechanism of Action
To date, there is a notable absence of publicly available quantitative data on the biological

activity of purified 6''-O-acetylisovitexin. While flavonoids as a class are known to possess a
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wide range of activities, including antioxidant, anti-inflammatory, and anti-cancer effects,

specific assays on this particular compound are not extensively reported.

Quantitative Biological Data

Assay Type Target Result (e.g., IC₅₀, EC₅₀)

Antioxidant (DPPH) Radical Scavenging Not Available

Antioxidant (ABTS) Radical Scavenging Not Available

Anti-inflammatory e.g., COX-2 Inhibition Not Available

Anti-inflammatory
e.g., NO Production in

Macrophages
Not Available

Cytotoxicity e.g., HeLa, HepG2 cell lines Not Available

Potential Signaling Pathways
Given its chemical nature as a flavonoid, 6''-O-acetylisovitexin could potentially modulate

various intracellular signaling pathways implicated in inflammation and cellular stress

responses. Flavonoids are known to interact with protein kinases, transcription factors, and

enzymes involved in these processes. A generalized potential pathway that is often modulated

by flavonoids is the NF-κB signaling cascade, which is a key regulator of inflammation.
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Potential Anti-inflammatory Mechanism
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A hypothetical model of the anti-inflammatory action of 6''-O-acetylisovitexin.

Disclaimer: The depicted signaling pathway is illustrative of a common mechanism for anti-

inflammatory flavonoids. The specific interaction of 6''-O-acetylisovitexin with any of these

components has not been experimentally verified and is presented here for conceptual

purposes only.
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Conclusion and Future Directions
6''-O-acetylisovitexin is a well-characterized flavonoid from a chemical standpoint, with its

structure confirmed by spectroscopic methods. However, there is a significant gap in the

understanding of its biological activities and pharmacological potential. Future research should

focus on:

Quantitative Biological Evaluation: Performing a battery of in vitro assays to determine its

antioxidant, anti-inflammatory, anti-proliferative, and other potential biological activities.

Mechanism of Action Studies: Investigating the molecular targets and signaling pathways

modulated by 6''-O-acetylisovitexin to understand how it exerts its biological effects.

Pharmacokinetic Profiling: Assessing its absorption, distribution, metabolism, and excretion

(ADME) properties to evaluate its potential as a therapeutic agent.

Synthetic Methodologies: Developing efficient synthetic routes to enable the production of

larger quantities for extensive biological testing and lead optimization.

This technical guide serves as a call to the scientific community to further investigate the

pharmacological landscape of this and other acetylated flavonoid glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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